Cas no 1388076-46-7 ((3-Chloro-2-methoxyphenyl)hydrazine)

1388076-46-7 structure
Product Name:(3-Chloro-2-methoxyphenyl)hydrazine
CAS No:1388076-46-7
Molecular Formula:C7H9ClN2O
Molecular Weight:172.61216044426
CID:4797892
PubChem ID:86672143
(3-Chloro-2-methoxyphenyl)hydrazine Properties
Names and Identifiers
-
- (3-chloro-2-methoxyphenyl)hydrazine
- 3-Chloro-2-methoxyphenylhydrazine
-
- InChIKey: BJLLXPZTDIIHNZ-UHFFFAOYSA-N
- Inchi: 1S/C7H9ClN2O/c1-11-7-5(8)3-2-4-6(7)10-9/h2-4,10H,9H2,1H3
- SMILES: ClC1=CC=CC(=C1OC)NN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Heavy Atom Count: 11
- Complexity: 123
- XLogP3: 1.8
- Topological Polar Surface Area: 47.3
(3-Chloro-2-methoxyphenyl)hydrazine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A250000442-250mg |
3-Chloro-2-methoxyphenylhydrazine |
1388076-46-7 | 98% | 250mg |
707.20 USD | ||
Enamine | EN300-175391-0.05g |
(3-chloro-2-methoxyphenyl)hydrazine |
1388076-46-7 | 0.05g |
$924.0 | 2023-09-20 |
(3-Chloro-2-methoxyphenyl)hydrazine Related Literature
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Yi Zhang,Hanling Long,Jun Zhang,Bo Tan,Qian Chen,Shuang Zhang,Maochen Shan,Zhihua Zheng,Jiangnan Dai,Changqing Chen CrystEngComm, 2019,21, 4072-4078
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Tim Markovic,Benjamin N. Rocke,David C. Blakemore,Vincent Mascitti,Michael C. Willis Chem. Sci., 2017,8, 4437-4442
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Kai-li Song,Rui Li,Kun Li New J. Chem., 2020,44, 20294-20302
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Meirong Zhao,Jianxin Liu,Hong Xiao,Weiping Liu Toxicol. Res., 2015,4, 1214-1224
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Hao Wang,Runduo Zhang,Yiyun Liu,Peixin Li,Hongxia Chen,Feng Ryan Wang,Wey Yang Teoh Environ. Sci.: Nano, 2020,7, 1399-1414
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Chun-Ding Zhou,Chao Chen,Li-Xuan Cai,Jie Zhang Dalton Trans., 2012,41, 5912-5918
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Gang Liu,Pu-Xian Gao Catal. Sci. Technol., 2011,1, 552-568
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Marin Micutz,Monica Iliş,Teodora Staicu,Florea Dumitraşcu,Iuliana Pasuk,Yann Molard,Thierry Roisnel,Viorel Cîrcu Dalton Trans., 2014,43, 1151-1161
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Ze-Qi Zhang,Yu-Chen Pei,Ming-Jun Xiao,Guowen Hu,Zhi-Peng Huang,Tao Song,Qiang Wang,Wen-Yu Huang,Yong Peng,Hao-Li Zhang Chem. Commun., 2021,57, 5454-5457
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